Cas no 2092717-70-7 (7-Oxo-6-propyl-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylic acid)

• Product Name: 7-Oxo-6-propyl-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylic acid
• CAS No: 2092717-70-7
• MF: C₉H₉N₃O₃S
• MW: 239.251060247421
• CID: 5046972
• Update Time: 2023-08-24

7-Oxo-6-propyl-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-oxo-6-propyl-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylic acid
• 7-oxo-6-propyl-[1,2]thiazolo[4,3-d]pyrimidine-3-carboxylic acid
• 7-Oxo-6-propyl-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylic acid

• Inchi： 1S/C9H9N3O3S/c1-2-3-12-4-10-5-6(8(12)13)11-16-7(5)9(14)15/h4H,2-3H2,1H3,(H,14,15)
• InChI Key： VDGSUJJXURTFPI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C2C(C(N(C=N2)CCC)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 347
• XLogP3: 1
• Topological Polar Surface Area: 111

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 383.0±52.0 °C at 760 mmHg
• Flash Point: 185.4±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

7-Oxo-6-propyl-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)